Cas no 899-89-8 (Phosphonic acid, [[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-,dimethyl ester)

• Product Name: Phosphonic acid, [[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-,dimethyl ester
• CAS No: 899-89-8
• MF: C₁₇H₂₉O₄P
• MW: 328.383526563644
• CID: 583954
• Update Time: 2024-01-30

Phosphonic acid, [[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-,dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-,dimethyl ester
• Phosphonic acid, P-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, dimethyl ester

• Inchi： 1S/C17H29O4P/c1-16(2,3)13-9-12(11-22(19,20-7)21-8)10-14(15(13)18)17(4,5)6/h9-10,18H,11H2,1-8H3
• InChI Key： REQXZYIETYJMEI-UHFFFAOYSA-N
• SMILES： P(CC1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1)(=O)(OC)OC

Computed Properties

• Exact Mass: 328.18
• Monoisotopic Mass: 328.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Melting Point: 151-157 °C
• Boiling Point: 388.3±30.0 °C(Predicted)
• pka: 11.94±0.40(Predicted)